![molecular formula C23H15Cl3N4S B188607 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- CAS No. 72930-61-1](/img/structure/B188607.png)
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- is a type of benzodiazepine that has been the focus of scientific research due to its potential therapeutic applications. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- involves the modulation of the GABA-A receptor. This compound binds to the benzodiazepine site on the receptor, which enhances the binding of GABA to the receptor. This results in an increase in the inhibitory effects of GABA on the central nervous system, leading to its anxiolytic, sedative, and anticonvulsant properties.
Biochemical and Physiological Effects:
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- has been found to have various biochemical and physiological effects. It has been shown to decrease the release of glutamate and increase the release of GABA in the brain. It also affects the levels of various neurotransmitters, including dopamine, serotonin, and norepinephrine. These effects contribute to its anxiolytic, sedative, and anticonvulsant properties.
Advantages and Limitations for Lab Experiments
4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- has various advantages and limitations for lab experiments. Its anxiolytic, sedative, and anticonvulsant properties make it a useful compound for studying the central nervous system. However, its potential for abuse and dependence makes it a challenging compound to work with. Additionally, its effects on neurotransmitter levels may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)-. One direction is to explore its potential use in the treatment of other neurological disorders, such as depression and schizophrenia. Another direction is to develop new compounds that have similar anxiolytic, sedative, and anticonvulsant properties but with fewer side effects and less potential for abuse. Additionally, more research is needed to understand the long-term effects of this compound on the central nervous system.
Synthesis Methods
The synthesis of 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- has been achieved using different methods. One such method involves the reaction of 2-amino-5-chlorobenzophenone with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then reacted with 4-chlorobenzyl chloride to obtain the final compound. Another method involves the reaction of 2-amino-5-chlorobenzophenone with thiosemicarbazide in the presence of phosphorus oxychloride, followed by the reaction with 4-chlorobenzyl chloride.
Scientific Research Applications
The potential therapeutic applications of 4H-(1,2,4)Triazolo(4,3-a)(1,4)benzodiazepine, 8-chloro-6-(2-chlorophenyl)-1-(((4-chlorophenyl)thio)methyl)- have been studied extensively. This compound has been found to have anxiolytic, sedative, and anticonvulsant properties. It has also been studied for its potential use in the treatment of anxiety disorders, insomnia, and epilepsy.
properties
CAS RN |
72930-61-1 |
---|---|
Molecular Formula |
C23H15Cl3N4S |
Molecular Weight |
485.8 g/mol |
IUPAC Name |
8-chloro-6-(2-chlorophenyl)-1-[(4-chlorophenyl)sulfanylmethyl]-4H-[1,2,4]triazolo[4,3-a][1,4]benzodiazepine |
InChI |
InChI=1S/C23H15Cl3N4S/c24-14-5-8-16(9-6-14)31-13-22-29-28-21-12-27-23(17-3-1-2-4-19(17)26)18-11-15(25)7-10-20(18)30(21)22/h1-11H,12-13H2 |
InChI Key |
IBVLRPUJFRLXBI-UHFFFAOYSA-N |
SMILES |
C1C2=NN=C(N2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl)CSC5=CC=C(C=C5)Cl |
Canonical SMILES |
C1C2=NN=C(N2C3=C(C=C(C=C3)Cl)C(=N1)C4=CC=CC=C4Cl)CSC5=CC=C(C=C5)Cl |
Other CAS RN |
72930-61-1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.